6-(4-(6-(4-methoxyphenyl)pyridazin-3-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C20H20N6O3/c1-29-15-4-2-14(3-5-15)16-6-8-18(23-21-16)25-10-12-26(13-11-25)20(28)17-7-9-19(27)24-22-17/h2-9H,10-13H2,1H3,(H,24,27)
• InChI Key: KYGWQTBGUPOSOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=NNC(=O)C=C4
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol

Description

6-(4-(6-(4-methoxyphenyl)pyridazin-3-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H20N6O3 and its molecular weight is 392.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Genotoxicity Studies

6-(4-(6-(4-methoxyphenyl)pyridazin-3-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been studied for its genotoxic potential. Kalgutkar et al. (2007) found that certain compounds, including ones structurally similar to the specified chemical, showed metabolism and dose-dependent genotoxicity in certain strains of bacteria. This suggests potential DNA binding and mutagenic properties that require careful consideration in drug design and research applications (Kalgutkar et al., 2007).

Analgesic and Anti-inflammatory Applications

Derivatives of pyridazinone, such as those related to this compound, have shown analgesic and anti-inflammatory effects. Şahina et al. (2004) synthesized variants with analgesic and anti-inflammatory properties, highlighting their potential use in pharmaceutical applications without significant side effects (Şahina et al., 2004).

Anticonvulsant Properties

Compounds structurally related to this compound have been explored for their anticonvulsant properties. Georges et al. (1989) investigated the crystal structures of anticonvulsant compounds, providing insights into the structural basis for their pharmacological activity (Georges et al., 1989).

Research in HIV-1 Treatment

Compounds with structural similarities to this compound have been studied for their potential in treating HIV-1. Romero et al. (1994) discovered and synthesized analogs for inhibition of HIV-1 reverse transcriptase, contributing to the development of new therapies (Romero et al., 1994).

Antagonist Studies in Serotonergic Neurotransmission

Research involving structurally related compounds has been conducted to study serotonergic neurotransmission. Plenevaux et al. (2000) used radiochemistry and PET imaging to investigate the antagonist activity of a compound similar to this compound, contributing to our understanding of serotonin receptors (Plenevaux et al., 2000).